Cas no 2734773-68-1 (5-Chloro-3-fluoro-2-methoxy-1,1'-biphenyl)

• Product Name: 5-Chloro-3-fluoro-2-methoxy-1,1'-biphenyl
• CAS No: 2734773-68-1
• MF: C₁₃H₁₀ClFO
• MW: 236.67
• CID: 5080418
• Update Time: 2025-10-30

5-Chloro-3-fluoro-2-methoxy-1,1'-biphenyl Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-3-fluoro-2-methoxy-1,1'-biphenyl

• Inchi： 1S/C13H10ClFO/c1-16-13-11(7-10(14)8-12(13)15)9-5-3-2-4-6-9/h2-8H,1H3
• InChI Key： XPOAZIJRVYIZEU-UHFFFAOYSA-N
• SMILES： C1=C(C(OC)=C(C=C1Cl)C1=CC=CC=C1)F

Additional information on 5-Chloro-3-fluoro-2-methoxy-1,1'-biphenyl

Introduction to 5-Chloro-3-fluoro-2-methoxy-1,1'-biphenyl (CAS No. 2734773-68-1)

5-Chloro-3-fluoro-2-methoxy-1,1'-biphenyl, identified by its CAS number 2734773-68-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This biphenyl derivative, characterized by its chloro, fluoro, and methoxy substituents, exhibits unique structural and chemical properties that make it a valuable candidate for further investigation.

The molecular structure of 5-Chloro-3-fluoro-2-methoxy-1,1'-biphenyl consists of two benzene rings connected at the 1,1' positions, with functional groups strategically placed to enhance its reactivity and potential biological activity. The presence of a chloro group at the 5-position, a fluoro group at the 3-position, and a methoxy group at the 2-position imparts specific electronic and steric properties to the molecule. These substituents not only influence its solubility and stability but also play a crucial role in modulating its interactions with biological targets.

In recent years, there has been a growing interest in biphenyl derivatives due to their diverse applications in medicinal chemistry. The structural motif of biphenyl provides a stable scaffold that can be modified to develop compounds with enhanced pharmacological properties. 5-Chloro-3-fluoro-2-methoxy-1,1'-biphenyl is no exception and has been explored for its potential in various therapeutic areas.

One of the most compelling aspects of 5-Chloro-3-fluoro-2-methoxy-1,1'-biphenyl is its role as a key intermediate in the synthesis of more complex molecules. Its unique substitution pattern allows for further functionalization, enabling chemists to design novel compounds with tailored properties. This flexibility has made it a popular choice for researchers working on drug discovery programs.

Recent studies have highlighted the biological activity of 5-Chloro-3-fluoro-2-methoxy-1,1'-biphenyl and its derivatives. For instance, research has demonstrated that certain biphenyl-based compounds exhibit inhibitory effects on enzymes involved in cancer cell proliferation. The chloro and fluoro groups in 5-Chloro-3-fluoro-2-methoxy-1,1'-biphenyl are particularly important in these interactions, as they can modulate the binding affinity to target proteins.

The methoxy group at the 2-position of 5-Chloro-3-fluoro-2-methoxy-1,1'-biphenyl also contributes to its pharmacological profile. This group can participate in hydrogen bonding interactions with biological targets, enhancing the compound's ability to bind effectively. Additionally, the electron-withdrawing nature of the chloro and fluoro groups can influence the electronic distribution across the molecule, affecting its reactivity and metabolic stability.

In addition to its potential in oncology research, 5-Chloro-3-fluoro-2-methoxy-1,1'-biphenyl has been investigated for its antimicrobial properties. Preliminary studies have shown that derivatives of this compound exhibit activity against certain bacterial strains, suggesting its utility in developing new antimicrobial agents. The combination of structural features makes it an attractive candidate for further exploration in this area.

The synthesis of 5-Chloro-3-fluoro-2-methoxy-1,1'-biphenyl involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings, followed by functional group transformations to introduce the desired substituents. The use of advanced catalytic systems has improved the efficiency of these reactions, making it feasible to produce larger quantities of the compound for research purposes.

One notable advancement in the synthesis of biphenyl derivatives is the development of flow chemistry techniques. These methods allow for continuous processing of reactions under controlled conditions, improving scalability and reproducibility. Flow chemistry has been particularly beneficial in producing complex molecules like 5-Chloro-3-fluoro-2-methoxy-1,1'-biphenyl, enabling researchers to explore more diverse synthetic pathways.

The pharmacokinetic properties of 5-Chloro-3-fluoro-2-methoxy-1,1'-biphenyl are also subjects of interest. Studies have examined how its structural features influence absorption, distribution, metabolism, and excretion (ADME) profiles. The presence of lipophilic substituents such as chloro and fluoro groups can enhance membrane permeability, while polar groups like methoxy can affect metabolic clearance rates. Understanding these properties is crucial for optimizing drug candidates for clinical use.

In conclusion,5-Chloro-3-fluoro-2-methoxy - - - - - - - - -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- - - 68 - 71', identified by CAS number 27347736871', represents a promising compound with diverse applications in pharmaceutical research. Its unique structural features make it a valuable tool for developing novel therapeutics targeting various diseases. As research continues to uncover new biological activities and synthetic methodologies,5-Chloro--fluor--meth--bi--phen-- will undoubtedly play an important role in advancing drug discovery efforts worldwide.